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Compound of Interest

Compound Name:
4-Methyl-1,4-diazepan-5-one

hydrochloride

Cat. No.: B1320064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-1,4-diazepan-5-one hydrochloride is a chemical compound featuring a seven-

membered diazepan ring structure.[1] This core is notable in medicinal chemistry due to its

presence in a class of psychoactive drugs known as benzodiazepines, which includes well-

known agents like diazepam.[1] These compounds are recognized for their anxiolytic, sedative,

and muscle relaxant properties.[1] The hydrochloride salt form of 4-Methyl-1,4-diazepan-5-one

suggests it is a crystalline solid with enhanced solubility in water, a desirable characteristic for

pharmaceutical formulations.[1] This technical guide provides a summary of its known basic

properties, drawing upon available data and knowledge of structurally related compounds.

Core Physicochemical Properties
The fundamental physicochemical properties of 4-Methyl-1,4-diazepan-5-one hydrochloride
are summarized below. It is important to note that while some data is readily available from

chemical suppliers, other specific experimental values such as melting point, boiling point, and

pKa are not extensively reported in publicly accessible literature.
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Property Data

CAS Number 329794-41-4

Molecular Formula C₆H₁₃ClN₂O

Molecular Weight 164.63 g/mol

Appearance Crystalline Solid[1]

Solubility Water Soluble[1]

Purity Typically >97% (as per commercial suppliers)[1]

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Hypothetical Experimental Workflows
Detailed experimental protocols for the synthesis and analysis of 4-Methyl-1,4-diazepan-5-one
hydrochloride are not widely published. However, based on general organic synthesis

principles for related diazepine structures, a logical workflow can be proposed.
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Hypothetical Synthesis Workflow

Starting Materials
(e.g., N-methylethylenediamine and a suitable carbonyl compound)

Cyclization Reaction
(e.g., Condensation/Amidation)

Purification
(e.g., Recrystallization/Chromatography)

Salt Formation
(Treatment with HCl)

Final Product
(4-Methyl-1,4-diazepan-5-one HCl)

Click to download full resolution via product page

A generalized synthetic approach.

For the analysis of 4-Methyl-1,4-diazepan-5-one hydrochloride, a standard analytical

workflow would be employed to confirm its identity and purity.
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Proposed Analytical Workflow

Sample Preparation
(Dissolution in a suitable solvent)

Spectroscopic Analysis
(NMR, IR, MS)

Chromatographic Analysis
(HPLC, GC-MS for purity)

Data Interpretation and Structure Confirmation

Click to download full resolution via product page

A standard workflow for chemical analysis.

Putative Biological Activity and Signaling Pathway
The diazepan moiety is a key structural feature of benzodiazepines, which are known to exert

their effects by modulating the activity of the GABA-A receptor, the primary inhibitory

neurotransmitter receptor in the central nervous system. It is therefore plausible that 4-Methyl-
1,4-diazepan-5-one hydrochloride may exhibit similar pharmacological properties.

Benzodiazepines act as positive allosteric modulators of the GABA-A receptor. They bind to a

site on the receptor that is distinct from the GABA binding site. This binding event enhances the

effect of GABA, leading to an increased influx of chloride ions and hyperpolarization of the

neuron, which ultimately results in a decrease in neuronal excitability.
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Hypothesized GABAA Receptor Signaling Pathway

4-Methyl-1,4-diazepan-5-one HCl
(Putative Ligand)

GABAA Receptor
(Benzodiazepine Binding Site)

Binds to

Enhanced GABAergic Transmission

Potentiates

GABA Binding

Increased Cl- Influx

Neuronal Hyperpolarization

Decreased Neuronal Excitability

Anxiolytic, Sedative Effects
(Potential Pharmacological Outcome)
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Postulated mechanism of action via GABAA receptor modulation.

It must be emphasized that this proposed mechanism of action is based on the structural

analogy to known benzodiazepines and has not been experimentally verified for 4-Methyl-1,4-
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diazepan-5-one hydrochloride. Further research, including binding assays and

electrophysiological studies, would be necessary to confirm this hypothesis and to fully

elucidate the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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